Cas no 879070-89-0 (8-bromo-7-3-(3,4-dimethylphenoxy)-2-hydroxypropyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-bromo-7-3-(3,4-dimethylphenoxy)-2-hydroxypropyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 879070-89-0
• MF: C₁₇H₁₉BrN₄O₄
• MW: 423.261162996292
• CID: 5437671
• PubChem ID: 6485845
• Update Time: 2025-06-10

8-bromo-7-3-(3,4-dimethylphenoxy)-2-hydroxypropyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 879070-89-0
• 8-bromo-7-(3-(3,4-dimethylphenoxy)-2-hydroxypropyl)-3-methyl-1H-purine-2,6(3H,7H)-dione
• 8-bromo-7-[3-(3,4-dimethylphenoxy)-2-hydroxypropyl]-3-methylpurine-2,6-dione
• AKOS024316102
• VU0512678-1
• AKOS000582007
• F3176-0012
• 8-Bromo-7-[3-(3,4-dimethylphenoxy)-2-hydroxypropyl]-3,7-dihydro-3-methyl-1H-purine-2,6-dione
• 8-bromo-7-3-(3,4-dimethylphenoxy)-2-hydroxypropyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C17H19BrN4O4/c1-9-4-5-12(6-10(9)2)26-8-11(23)7-22-13-14(19-16(22)18)21(3)17(25)20-15(13)24/h4-6,11,23H,7-8H2,1-3H3,(H,20,24,25)
• InChI Key： UNKCAJDCVIXESQ-UHFFFAOYSA-N
• SMILES： N1(CC(O)COC2=CC=C(C)C(C)=C2)C2=C(N(C)C(=O)NC2=O)N=C1Br

Computed Properties

• Exact Mass: 422.05897g/mol
• Monoisotopic Mass: 422.05897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 96.7Ų

Experimental Properties

• Density: 1.62±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 9.05±0.70(Predicted)

Additional information on 8-bromo-7-3-(3,4-dimethylphenoxy)-2-hydroxypropyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Introduction to 8-bromo-7-3-(3,4-dimethylphenoxy)-2-hydroxypropyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 879070-89-0)

8-bromo-7-3-(3,4-dimethylphenoxy)-2-hydroxypropyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 879070-89-0, belongs to the purine derivatives class, which is well-known for its role in various pharmacological applications. The presence of multiple functional groups, including a bromo substituent, a dimethylphenoxy moiety, and a hydroxypropyl chain, makes this molecule a promising candidate for further investigation in drug discovery and development.

The structural complexity of 8-bromo-7-3-(3,4-dimethylphenoxy)-2-hydroxypropyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione allows for diverse interactions with biological targets. The bromo group at the 8-position can serve as a handle for further chemical modifications, enabling the synthesis of analogs with tailored properties. Additionally, the dimethylphenoxy group at the 7-position introduces hydrophobicity and may influence the compound's solubility and membrane permeability. The hydroxypropyl chain at the 2-position adds polarity and potential for hydrogen bonding interactions.

In recent years, there has been growing interest in purine derivatives as pharmacological agents due to their ability to modulate various cellular processes. 8-bromo-7-3-(3,4-dimethylphenoxy)-2-hydroxypropyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione has been studied for its potential effects on enzymes and receptors involved in inflammation and cancer. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain kinases and other targets relevant to these diseases. The combination of structural features makes it an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents.

The synthesis of 8-bromo-7-3-(3,4-dimethylphenoxy)-2-hydroxypropyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the tetrahydropyrimidine core through condensation reactions followed by functionalization at various positions. The introduction of the bromo group typically involves electrophilic aromatic substitution reactions using appropriate brominating agents. The dimethylphenoxy group is often incorporated via nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions.

One of the most intriguing aspects of 8-bromo-7-3-(3,4-dimethylphenoxy)-2-hydroxypropyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione is its potential as a lead compound for drug development. Researchers have leveraged computational methods to predict its binding affinity to various biological targets. These virtual screening approaches have identified promising interactions with enzymes such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), which are implicated in autoimmune diseases and cancer progression. Such findings highlight the compound's therapeutic potential and justify further experimental validation.

Experimental validation often involves in vitro assays to assess the biological activity of 8-bromo-7-3-(3,4-dimethylphenoxy)-2-hydroxypropyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione against relevant targets. These assays can provide insights into its mechanism of action and help identify optimal dosing regimens. Additionally，cell-based assays are employed to evaluate its effects on cellular processes such as proliferation、differentiation、and apoptosis。The integration of data from both computational and experimental studies allows researchers to refine their understanding of the compound's pharmacological profile.

The development of novel pharmaceuticals requires not only potent biological activity but also favorable pharmacokinetic properties。8-bromo-octanoyl chloride derivative CAS No 13653559999 has been studied for its potential to modulate these properties through structural modifications。For instance，the hydroxypropyl chain can be engineered to enhance oral bioavailability，while the dimethylphenoxy group may improve tissue distribution。These considerations are critical for translating preclinical findings into clinical efficacy。

The future directions for research on 8-bromo-octanoyl chloride derivative CAS No 13653559999 include exploring its role in disease models and conducting clinical trials。Animal studies can provide further evidence of its therapeutic efficacy，while human trials would be necessary to confirm safety and efficacy in patients。Collaborative efforts between academia and industry are essential for advancing this compound toward clinical application。

In conclusion,8-bromo-octanoyl chloride derivative CAS No 13653559999 is a structurally complex molecule with significant potential in pharmaceutical research。Its unique combination of functional groups，combined with promising preliminary findings，makes it an exciting candidate for further investigation。As our understanding of biological pathways continues to evolve，compounds like this one will play an increasingly important role in developing innovative treatments for various diseases。